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Compound of Interest

Compound Name: celaphanol A

Cat. No.: B026724

For Immediate Release

[City, State] — [Date] — A comprehensive comparative analysis of two bioactive compounds,
Celaphanol A and Celastrol, offers researchers, scientists, and drug development
professionals valuable insights into their respective therapeutic properties. This guide
synthesizes available experimental data to objectively compare their performance, focusing on
their anti-inflammatory and neuroprotective activities.

Celaphanol A, a trinorditerpene isolated from the root bark of Celastrus orbiculatus, and
Celastrol, a potent pentacyclic triterpenoid from the same plant and also from Tripterygium
wilfordii (Thunder God Vine), have both demonstrated significant biological activities. While
Celastrol has been extensively studied, this guide brings to light the emerging potential of
Celaphanol A.

Chemical and Physical Properties

A fundamental comparison of the two compounds begins with their distinct chemical structures
and physical properties.
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Property Celaphanol A Celastrol
Chemical Formula C17H2004 C29H3804
Molecular Weight 288.3 g/mol 450.6 g/mol
(2R,4aS,6aS,12bR,14aS,14bR
)-10-hydroxy-
] 2,4a,6a,9,12b,14a-
(4aR)-6,7,10-trihydroxy-1,1,4a-
] ) hexamethyl-11-oxo-
IUPAC Name trimethyl-3,4-dihydro-2H-

phenanthren-9-one

1,2,3,4,4a,5,6,6a,11,12b,13,14
,14a,14b-
tetradecahydropicene-2-

carboxylic acid

Natural Source

Celastrus orbiculatus,

Celastrus stephanotifolius

Tripterygium wilfordii,

Celastrus orbiculatus

Comparative Biological Activity

Both Celaphanol A and Celastrol exhibit promising anti-inflammatory and neuroprotective

effects, key areas of interest in drug development for a range of debilitating diseases.

Anti-inflammatory Activity

The anti-inflammatory properties of both compounds are largely attributed to their ability to

modulate the NF-kB signaling pathway and inhibit the production of nitric oxide (NO), a key

inflammatory mediator.

Biological Activity

Celaphanol A

Celastrol

NF-kB Inhibition

Moderate inhibition

Potent inhibition (ICso = 1 nM

in some cell lines)[1]

Nitric Oxide (NO) Production

Inhibition

Moderate inhibition. A similar
trinorditerpenoid from the
same plant showed an ICso of
12.6 uM.[2]

Potent inhibition (ICso values in

the low micromolar range)
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Celastrol has been shown to be a potent inhibitor of the NF-kB pathway, a central regulator of
inflammation.[3] It directly targets IKB kinase (IKK), preventing the degradation of IkBa and the
subsequent nuclear translocation of NF-kB.[4] While Celaphanol A also inhibits NF-kB
activation, the available data suggests its effect is more moderate.[5]

Neuroprotective Activity

In the realm of neuroprotection, both compounds have shown the ability to protect neuronal
cells from oxidative stress-induced damage.

Biological Activity Celaphanol A Celastrol

] Exhibits neuroprotective
Demonstrated neuroprotective

) effect at 10 uM in PC12 cells ] ] ) )
Neuroprotection ) ] mechanisms, including anti-
against H202z-induced cell

effects through various

. inflammatory and antioxidant
viability decrease.[6][7] ]
actions.

Celaphanol A has been observed to confer significant neuroprotection in in vitro models.[6][7]
The mechanisms underlying Celastrol's neuroprotective effects are more extensively
documented and include the reduction of neuroinflammation and the activation of the Nrf2
antioxidant response pathway.[8]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of Celaphanol A and Celastrol are underpinned by their interaction with
key cellular signaling pathways.

Celaphanol A: Emerging Mechanisms

The precise signaling pathways modulated by Celaphanol A are still under investigation.
However, its inhibitory effects on NF-kB and nitric oxide production suggest an interaction with
inflammatory signaling cascades.
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Figure 1: Proposed anti-inflammatory mechanism of Celaphanol A via NF-kB pathway.

Celastrol: A Multi-Targeted Approach

Celastrol's mechanism of action is more comprehensively understood, involving multiple
signaling pathways that contribute to its diverse biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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